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Compound of Interest

Compound Name:
2-(4-bromo-1H-pyrazol-1-

yl)benzaldehyde

CAS No.: 1174064-66-4

Cat. No.: B1440144 Get Quote

An In-depth Examination of 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde and its Analogs for

Drug Discovery and Chemical Synthesis

For researchers and scientists engaged in the intricate process of drug development and novel

chemical synthesis, the family of pyrazolyl benzaldehydes represents a class of heterocyclic

compounds with significant potential. These molecules serve as versatile building blocks, or

synthons, in the creation of more complex chemical entities with a wide range of biological

activities. This guide provides a detailed technical overview of 2-(4-bromo-1H-pyrazol-1-
yl)benzaldehyde and its closely related analogs, focusing on their chemical identity,

availability, and the critical role they play in modern chemical research.

The Challenge of Identifying 2-(4-bromo-1H-pyrazol-
1-yl)benzaldehyde
A thorough investigation into the chemical landscape for "2-(4-bromo-1H-pyrazol-1-
yl)benzaldehyde" reveals a notable absence of a specific, dedicated CAS (Chemical Abstracts

Service) number. This suggests that this particular isomer may be a novel compound, not yet

widely synthesized or characterized, or that it is indexed under a less common nomenclature.
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The absence of a unique CAS identifier presents a challenge for direct procurement and for

sourcing established experimental data.

However, the landscape is rich with structurally similar compounds, many of which are

commercially available and have been documented in chemical literature. These analogs,

which feature substitutions on the pyrazole or benzaldehyde rings, provide valuable insights

into the chemical properties and synthetic utility of this class of molecules. For researchers,

these related compounds offer a starting point for analog-based drug design, structure-activity

relationship (SAR) studies, and the development of novel synthetic methodologies.

A Survey of Commercially Available Analogs
While a direct source for 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde is not readily identifiable,

a number of its constitutional isomers and substituted derivatives are available from various

chemical suppliers. These compounds are invaluable for comparative studies and as starting

materials for further chemical elaboration.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1440144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

2-(4-Bromo-3,5-

dimethyl-1H-pyrazol-

1-yl)benzaldehyde

1249321-90-1 C₁₂H₁₁BrN₂O 279.13

2-(4-Bromo-1H-

pyrazol-1-yl)-3-

fluorobenzaldehyde

1702200-52-9 C₁₀H₆BrFN₂O 269.07

2-Bromo-4-(4-chloro-

1H-pyrazol-1-

yl)benzaldehyde

1702774-53-5 C₁₀H₆BrClN₂O 285.53

5-Bromo-2-(4-chloro-

1H-pyrazol-1-

yl)benzaldehyde

1699540-20-9 C₁₀H₆BrClN₂O 285.53

3-Bromo-4-(1H-

pyrazol-1-

yl)benzaldehyde

1186663-53-5 C₁₀H₇BrN₂O 251.08

2-(4-bromo-1H-

pyrazol-1-yl)pyrazine
1183521-48-3 C₇H₅BrN₄ 225.05

This table summarizes key molecular information for several close analogs, providing

researchers with a foundation for selecting appropriate starting materials for their synthetic

campaigns.

Sourcing and Procurement: A Guide to Key
Suppliers
For drug development professionals and research scientists, the timely acquisition of high-

quality starting materials is paramount. The following suppliers have been identified as sources

for the aforementioned analogs of 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde. It is

recommended to consult the suppliers' websites for the most current information on stock

availability, purity, and pricing.
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Identified Suppliers:

BLDpharm: Offers a range of substituted pyrazolyl benzaldehydes, including 2-(4-Bromo-1H-

pyrazol-1-yl)-3-fluorobenzaldehyde (CAS: 1702200-52-9)[1], 2-Bromo-4-(4-chloro-1H-

pyrazol-1-yl)benzaldehyde (CAS: 1702774-53-5)[2], and 5-Bromo-2-(4-chloro-1H-pyrazol-1-

yl)benzaldehyde (CAS: 1699540-20-9)[3].

ChemScene: A supplier for 2-(4-Bromo-3,5-dimethyl-1h-pyrazol-1-yl)benzaldehyde (CAS:

1249321-90-1)[4] and 3-Bromo-4-(1H-pyrazol-1-yl)benzaldehyde (CAS: 1186663-53-5)[5].

Dana Bioscience: Lists 4-Bromo-2-(4-chloro-1h-pyrazol-1-yl)benzaldehyde for sale[6].

SynHet: A manufacturer and supplier of 2-(4-bromo-1H-pyrazol-1-yl)pyrazine (CAS:

1183521-48-3)[7].

Fluorochem: Also a supplier of 2-(4-bromo-1H-pyrazol-1-yl)pyrazine (CAS: 1183521-48-3)[8].

Synthetic Considerations and Experimental Design
The synthesis of pyrazolyl benzaldehydes typically involves a nucleophilic aromatic substitution

or a copper-catalyzed Ullmann condensation between a substituted pyrazole and a

halogenated benzaldehyde. The choice of reaction conditions, including the base, solvent, and

catalyst, is critical for achieving a high yield and purity of the desired product.

General Synthetic Workflow:
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Starting Materials Reaction Conditions

Process

Substituted Pyrazole

Reaction Mixture

Halogenated Benzaldehyde Base (e.g., K2CO3, Cs2CO3) Solvent (e.g., DMF, DMSO) Catalyst (e.g., CuI, L-proline)

Work-up & Purification
(e.g., Extraction, Chromatography)

Final Product:
Substituted Pyrazolyl Benzaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of substituted pyrazolyl benzaldehydes.

When designing a synthetic route, it is imperative to consider the reactivity of the starting

materials and the potential for side reactions. For instance, the presence of multiple halogen

atoms on the benzaldehyde ring can lead to a mixture of products if the reaction conditions are

not carefully controlled. Similarly, the acidity of the pyrazole N-H bond will influence the choice

of base.

Conclusion and Future Outlook
While 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde itself remains an elusive target in

commercial catalogs, the rich availability of its analogs provides a fertile ground for chemical

exploration. The versatility of the pyrazole and benzaldehyde scaffolds ensures that this class

of compounds will continue to be of significant interest to researchers in medicinal chemistry
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and materials science. As synthetic methodologies evolve, it is likely that a direct and efficient

synthesis for 2-(4-bromo-1H-pyrazol-1-yl)benzaldehyde will be developed, further expanding

the chemical space available to scientists. Until then, the study and application of its known

analogs will continue to drive innovation in these critical fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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